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Compound of Interest

Compound Name: m-PEG750-Br

Cat. No.: B15541402

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for
methoxy-polyethylene glycol-bromide with an average molecular weight of 750 (m-PEG750-
Br). The information presented herein is crucial for ensuring laboratory safety and maintaining
the integrity of research involving this compound. m-PEG750-Br is a monofunctional PEG
derivative utilized in a variety of applications, including bioconjugation, drug delivery, and
surface functionalization.[1] While generally considered to have low toxicity, adherence to
proper handling procedures is essential.

Physicochemical and Hazard Information

The following tables summarize the key physical, chemical, and hazard properties of m-
PEG750-Br and related PEG compounds. This data is essential for risk assessment in a
laboratory setting.

Table 1: Physical and Chemical Properties
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Property Value

Appearance White solid

Odor Odorless[2][3]

pH 4-7 (5% aqueous solution)[3]

Melting Point/Range 55-60°C /131 - 140 °F (for PEG 8000)[2]
Boiling Point/Range No information available[2][3]

Flash Point 270 °C /518 °F (for PEG 8000)[2]
Solubility Soluble in water[4]

Stability Stable under normal conditions[2][3]

Table 2: Hazard Identification and Classification

Hazard Classification

o Not classified as a hazardous substance or
GHS Classification )
mixture

May cause respiratory tract irritation upon
Potential Health Effects inhalation.[5] May cause skin and eye irritation

upon prolonged contact.[6]

Incompatible Materials Strong oxidizing agents[2][3]

Carbon monoxide (CO), Carbon dioxide (CO2)

Hazardous Decomposition Products -
upon thermal decomposition[2][3]

Experimental Protocols: Toxicity Assessment of
Polyethylene Glycols

While specific toxicity studies for m-PEG750-Br are not readily available, the following outlines
a general experimental protocol for assessing the toxicity of high-molecular-weight PEGs in
animal models, based on published research.[7][8][9]
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Objective: To evaluate the systemic toxicity of high-molecular-weight PEGs following repeated
administration in a rodent model.

Materials:

Test substance (e.qg., 20, 40, or 60 kDa PEG)

Vehicle (e.g., saline)

Sprague Dawley rats (equal numbers of males and females)

Standard laboratory equipment for injections, blood collection, and tissue processing.
Methodology:

e Animal Acclimation: Acclimate animals to laboratory conditions for at least one week prior to
the study.

e Dosing:

[¢]

Divide animals into treatment and control groups (e.g., 12 rats per sex per group).

[e]

Administer the test substance via a clinically relevant route (e.g., subcutaneous or
intravenous injection) at a specified dose (e.g., 100 mg/kg body weight).[7][8][9]

[e]

Administer doses on a recurring schedule (e.g., once a week for 24 weeks).[7][8][9]

o

The control group receives the vehicle only.

 Clinical Observations: Monitor animals for any signs of toxicity, including changes in body
weight, food consumption, and overall health, throughout the study period.

e Blood and Urine Analysis:

o Collect blood samples at specified intervals to analyze for hematology, clinical chemistry
parameters (e.g., triglycerides), and the presence of anti-PEG antibodies (IgM and 1gG).[7]

[8]°]
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o Collect urine and feces to determine the excretion profile of the PEG.[7][8][9]

» Necropsy and Histopathology:
o At the end of the study, perform a full necropsy on all animals.

o Collect major organs and tissues (e.g., spleen, lymph nodes, lungs, ovaries/testes, choroid
plexus).

o Process tissues for histopathological examination to assess for any treatment-related
changes, such as vacuolation or inflammation.[7][8][9]

Safe Handling and Storage Workflow

Proper handling and storage are critical to ensure the safety of laboratory personnel and the
integrity of the compound. The following diagram illustrates a recommended workflow for the
safe handling of m-PEG750-Br.
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Receipt and Storage

Receive Shipment

:

Inspect Container for Damage

i

Store at -20°C in a Dry,
Well-Ventilated Area

Handlin%and Use

Don Appropriate PPE:
Lab Coat, Safety Goggles,
Chemical-Resistant Gloves

l

Weigh Compound in a
Well-Ventilated Area or Fume Hood

l

Perform Experimental Work

Waste Ivbisposal

Segregate m-PEG750-Br Waste

l

Place in a Labeled,
Leak-Proof Container

'

Dispose via Licensed
Waste Disposal Contractor

Click to download full resolution via product page

Caption: Workflow for the safe handling of m-PEG750-Br.
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Personal Protective Equipment (PPE) and First Aid

Table 3: Recommended Personal Protective Equipment

Protection Type

Recommendation

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[2][3]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[2]

Respiratory Protection

No protective equipment is needed under
normal use conditions with adequate ventilation.
[2][10] If dust is generated, a particle filter

respirator may be necessary.[2]

Table 4: First Aid Measures

Exposure Route

First Aid Protocol

Inhalation

Move the exposed person to fresh air. If
breathing is difficult, give oxygen. Get medical

attention if symptoms occur.[2][6]

Skin Contact

Wash off immediately with plenty of water for at
least 15 minutes. Remove contaminated
clothing. Get medical attention if irritation

develops or persists.[2][6]

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. Get

medical attention.[2]

Ingestion

Clean mouth with water and drink afterwards
plenty of water. Do NOT induce vomiting. Get

medical attention if symptoms occur.[2][6]
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Spill and Disposal Procedures

Spill Cleanup: In the event of a spill, ensure adequate ventilation and wear appropriate PPE.[2]
For solid spills, sweep up and shovel into suitable containers for disposal, avoiding dust
formation.[2] For liquid spills, absorb with an inert material (e.g., sand, silica gel) and place in a
suitable container for disposal.[3]

Waste Disposal: Waste material must be disposed of in accordance with national and local
regulations. Do not mix with other waste. Handle uncleaned containers as you would the
product itself. Contact a licensed professional waste disposal service to dispose of this
material.[11][12]

Disclaimer: The information provided in this guide is intended for informational purposes only
and is based on currently available data for m-PEG750-Br and related compounds. It is the
responsibility of the user to conduct a thorough risk assessment and to implement appropriate
safety measures for their specific laboratory conditions. Always consult the most up-to-date
Safety Data Sheet (SDS) for the specific product being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Handling of m-PEG750-Br: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15541402#m-peg750-br-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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